Cas no 1261608-35-8 (Methyl 2-(2-cyano-4-fluorophenyl)acetate)

• Product Name: Methyl 2-(2-cyano-4-fluorophenyl)acetate
• CAS No: 1261608-35-8
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4938917
• Update Time: 2025-08-04

Methyl 2-(2-cyano-4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-cyano-4-fluorophenyl)acetate
• Methyl 2-cyano-4-fluorophenylacetate

• Inchi： 1S/C10H8FNO2/c1-14-10(13)5-7-2-3-9(11)4-8(7)6-12/h2-4H,5H2,1H3
• InChI Key： VQGPTMMNBPRYNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)CC(=O)OC

Computed Properties

• Exact Mass: 193.05390666 g/mol
• Monoisotopic Mass: 193.05390666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1
• Molecular Weight: 193.17

Additional information on Methyl 2-(2-cyano-4-fluorophenyl)acetate

Comprehensive Guide to Methyl 2-(2-cyano-4-fluorophenyl)acetate (CAS No. 1261608-35-8)

Methyl 2-(2-cyano-4-fluorophenyl)acetate (CAS No. 1261608-35-8) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a cyano and fluoro substituent on the phenyl ring, is valued for its versatility in medicinal chemistry and material science applications. Below, we explore its properties, synthesis, applications, and market relevance while addressing trending topics in the field.

The molecular structure of Methyl 2-(2-cyano-4-fluorophenyl)acetate combines a phenylacetate backbone with electron-withdrawing groups (cyano and fluoro), enhancing its reactivity in nucleophilic substitution and coupling reactions. Researchers often inquire about its boiling point, solubility, and stability under various conditions, which are critical for lab-scale and industrial processes. Recent studies highlight its role as a building block for bioactive molecules, particularly in kinase inhibitors and anti-inflammatory agents.

In pharmaceutical applications, Methyl 2-(2-cyano-4-fluorophenyl)acetate serves as a precursor for small-molecule drugs targeting metabolic disorders and oncology. Its fluorinated aromatic moiety improves metabolic stability, a hot topic in drug design. SEO trends show rising searches for "fluorinated drug intermediates" and "cyano-containing compounds in medicine," aligning with this compound’s relevance. Additionally, its ester group allows facile derivatization, making it a favorite in combinatorial chemistry.

From a synthetic perspective, the compound is typically prepared via esterification of 2-(2-cyano-4-fluorophenyl)acetic acid with methanol, often catalyzed by acids or enzymes. Questions like "green synthesis of fluorinated esters" and "scalable routes to cyano-phenyl derivatives" reflect industry demand for sustainable methods. Innovations in flow chemistry and biocatalysis are increasingly applied to optimize its production, reducing waste and energy use.

The market for Methyl 2-(2-cyano-4-fluorophenyl)acetate is expanding, driven by R&D in precision medicine and agrochemicals. Analysts note growing procurement from Asia-Pacific regions, where contract research organizations (CROs) dominate. SEO data underscores queries like "suppliers of CAS 1261608-35-8" and "price trends for fluorinated intermediates," indicating commercial interest. Regulatory compliance (e.g., REACH, FDA guidelines) remains a key discussion point, ensuring safe handling and transport.

In material science, this compound’s aromatic-cyano synergy enables applications in liquid crystals and organic electronics. Researchers exploring "high-performance polymers" or "OLED materials" frequently investigate such derivatives. Its UV stability and thermal resistance are also under scrutiny for advanced coatings.

To summarize, Methyl 2-(2-cyano-4-fluorophenyl)acetate (CAS No. 1261608-35-8) bridges multiple disciplines, from drug discovery to smart materials. By addressing trending queries and emphasizing its structural uniqueness, this guide aims to enhance visibility for stakeholders while maintaining scientific rigor. Future directions may explore its catalytic applications or biodegradability, aligning with global sustainability goals.